Cas no 2680814-09-7 (3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680814-09-7
• MF: C₁₁H₁₂ClNO₄S
• MW: 289.735280990601
• CID: 5635583
• PubChem ID: 165920964
• Update Time: 2025-10-31

3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28288056
• 2680814-09-7
• 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C11H12ClNO4S/c1-2-5-17-11(16)13-7(6-10(14)15)8-3-4-9(12)18-8/h2-4,7H,1,5-6H2,(H,13,16)(H,14,15)
• InChI Key： UZGOARCUUGQJII-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)O)NC(=O)OCC=C)S1

Computed Properties

• Exact Mass: 289.0175567g/mol
• Monoisotopic Mass: 289.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid: A Novel Scaffold for Targeted Therapeutics Development

3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, with the chemical identifier CAS No. 2680814-09-7, represents a promising molecular scaffold in the field of medicinal chemistry. This compound features a unique combination of functional groups, including a 5-chlorothiophen-2-yl moiety and a prop-2-en-1-yloxy chain, which together form a complex yet structurally defined framework. Recent advances in drug discovery have highlighted the importance of such multifunctional scaffolds in modulating biological targets with high specificity. The presence of a carbonylamino group further enhances its potential for interaction with enzymatic active sites, making it a compelling candidate for further exploration.

The 5-chlorothiophen-2-yl substituent is a key structural element that contributes to the compound’s biological activity. Thiophene rings are well-established in pharmaceutical research due to their ability to engage in π-π stacking interactions with aromatic residues in target proteins. The introduction of a chlorine atom at the 5-position adds additional steric and electronic effects, which may influence the compound’s binding affinity and selectivity. Recent studies on 5-chlorothiophen-2-yl-containing derivatives have demonstrated their potential as modulators of kinases and G-protein-coupled receptors (GPCRs), suggesting that this scaffold could be leveraged for the development of novel therapeutics.

The prop-2-en-1-yloxy group in this molecule introduces a degree of flexibility to the molecular architecture. This chain, characterized by a double bond between carbons 2 and 3, is known to participate in hydrogen bonding and hydrophobic interactions. The presence of an oxygen atom at the terminal position may enhance the compound’s solubility properties, which is critical for pharmaceutical formulation. Research on similar prop-2-en-1-yloxy-substituted compounds has shown their utility in improving the pharmacokinetic profiles of drug candidates, particularly in enhancing oral bioavailability.

The carbonylamino functionality is a critical feature of this molecule, as it allows for the formation of hydrogen bonds with target proteins. This group is often found in peptidomimetic compounds and is associated with the modulation of enzymatic activity. Recent work on carbonylamino-containing scaffolds has revealed their potential in inhibiting serine/threonine kinases, which are implicated in various disease pathways. The combination of this functional group with the 5-chlorothiophen-2-yl and prop-2-en-1-yloxy moieties may create a unique pharmacophore that can selectively target specific biological processes.

Current research on 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is focused on its potential applications in oncology and inflammatory diseases. Preclinical studies have shown that this compound exhibits promising anti-cancer activity by targeting key signaling pathways involved in tumor progression. Additionally, its ability to modulate inflammatory responses suggests potential therapeutic applications in autoimmune disorders. These findings align with the growing interest in multi-targeting strategies for complex diseases, where the ability to simultaneously modulate multiple pathways is increasingly valued.

The structural features of 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid make it a valuable candidate for further optimization. Computational modeling studies have identified key interactions between the molecule and potential protein targets, providing insights into its binding mechanism. These studies highlight the importance of the 5-chlorothiophen-2-yl and prop-2-en-1-yloxy moieties in stabilizing the interaction with target proteins. Such information is critical for the design of more potent and selective derivatives.

The synthesis of 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves a series of well-defined chemical transformations. The initial step typically involves the formation of the 5-chlorothiophen-2-yl ring, which can be achieved through a variety of methods, including electrochemical synthesis. Subsequent functionalization of the prop-2-en-1-yloxy chain requires careful control of reaction conditions to maintain the integrity of the molecular framework. The final step involves the introduction of the carbonylamino group, which is often accomplished through coupling reactions with appropriate reagents.

Pharmacological profiling of 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has revealed its potential as a dual-action agent. In vitro assays have demonstrated its ability to inhibit both kinases and inflammatory mediators, suggesting a broad therapeutic utility. These findings are supported by in vivo studies that have shown reduced tumor growth and improved survival in animal models. The compound’s ability to modulate multiple pathways may make it a valuable tool in the treatment of diseases with complex pathophysiology.

Despite its promising properties, further research is needed to fully characterize the biological activity of 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Key areas of investigation include its mechanism of action, toxicity profile, and potential for drug delivery. The development of prodrugs or nanoparticle formulations could enhance its therapeutic efficacy and reduce side effects. Additionally, the exploration of its interactions with other therapeutic agents may uncover synergistic effects that could be exploited in combination therapies.

In conclusion, 3-(5-chlorothiophen-2-yl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural elements and functional groups positions it as a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, this compound may play a pivotal role in addressing some of the most challenging medical conditions.